MK-1064

• CAS No.: 1207253-08-4
• Product Name: MK-1064
• Molecular Formula: C24H20ClN5O3
• Molecular Weight: 461.906
• IUPAC Name: 5-(5-chloropyridin-3-yl)-N-[(5,6-dimethoxypyridin-2-yl)methyl]-2-pyridin-2-ylpyridine-3-carboxamide
• Standard InChI: InChI=1S/C24H20ClN5O3/c1-32-21-7-6-18(30-24(21)33-2)14-29-23(31)19-10-16(15-9-17(25)13-26-11-15)12-28-22(19)20-5-3-4-8-27-20/h3-13H,14H2,1-2H3,(H,29,31)
• Standard InChIKey: CKTWQGHVNRYNCM-UHFFFAOYSA-N
• SMILES: COC1=C(N=C(C=C1)CNC(=O)C2=C(N=CC(=C2)C3=CC(=CN=C3)Cl)C4=CC=CC=N4)OC
• Appearance: Solid powder
• Description: MK-1064 is a potent, selective and orally active Orexin OX2 Receptor Antagonist for potential treatment of insomnia. Preclinically, MK-1064 promotes sleep and increases both rapid eye movement (REM) and non-REM (NREM) sleep in rats at OX2R occupancies higher than the range observed for dual orexin receptor antagonists. Similar to dual antagonists, MK-1064 increases NREM and REM sleep in dogs without inducing cataplexy.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: MK1064; MK-1064; MK 1064.
• Reference: 1: Jacobson LH, Chen S, Mir S, Hoyer D. Orexin OX(2) Receptor Antagonists as Sleep Aids. Curr Top Behav Neurosci. 2016 Dec 2. [Epub ahead of print] PubMed PMID: 27909987.; 2: Gao M, Wang M, Zheng QH. Synthesis of [(11)C]MK-1064 as a new PET radioligand for imaging of orexin-2 receptor. Bioorg Med Chem Lett. 2016 Aug 1;26(15):3694-9. doi: 10.1016/j.bmcl.2016.05.083. PubMed PMID: 27268698.; 3: Gotter AL, Forman MS, Harrell CM, Stevens J, Svetnik V, Yee KL, Li X, Roecker AJ, Fox SV, Tannenbaum PL, Garson SL, Lepeleire ID, Calder N, Rosen L, Struyk A, Coleman PJ, Herring WJ, Renger JJ, Winrow CJ. Orexin 2 Receptor Antagonism is Sufficient to Promote NREM and REM Sleep from Mouse to Man. Sci Rep. 2016 Jun 3;6:27147. doi: 10.1038/srep27147. PubMed PMID: 27256922; PubMed Central PMCID: PMC4891657.; 4: Roecker AJ, Mercer SP, Schreier JD, Cox CD, Fraley ME, Steen JT, Lemaire W, Bruno JG, Harrell CM, Garson SL, Gotter AL, Fox SV, Stevens J, Tannenbaum PL, Prueksaritanont T, Cabalu TD, Cui D, Stellabott J, Hartman GD, Young SD, Winrow CJ, Renger JJ, Coleman PJ. Discovery of 5''-chloro-N-[(5,6-dimethoxypyridin-2-yl)methyl]-2,2':5',3''-terpyridine-3'-carbo xamide (MK-1064): a selective orexin 2 receptor antagonist (2-SORA) for the treatment of insomnia. ChemMedChem. 2014 Feb;9(2):311-22. doi: 10.1002/cmdc.201300447. PubMed PMID: 24376006.
• PubChem Compound: 44633765
• Last Modified: Nov 12 2021